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Compound of Interest

Compound Name: AM-1488

Cat. No.: B15558889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM-1488 is a potent and selective positive allosteric modulator (PAM) of glycine receptors

(GlyRs).[1][2][3] As allosteric modulators, these molecules bind to a site on the receptor distinct

from the agonist binding site, thereby enhancing the receptor's response to the endogenous

ligand, glycine.[2] AM-1488 has been shown to potentiate native GlyRs in mouse spinal cord

neurons and has demonstrated efficacy in preclinical models of neuropathic pain.[1][2] This

document provides detailed protocols for the preparation of AM-1488 solutions for use in in

vitro cell culture experiments, particularly with cell lines such as HEK293 that are commonly

used to study GlyR function.[2][3][4][5]

Physicochemical and Biological Data
A summary of the key quantitative data for AM-1488 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 383.42 g/mol [1]

Molecular Formula C₁₉H₁₇N₃O₄S [1]

CAS Number 2079895-60-4 [1]

Mechanism of Action
Positive Allosteric Modulator of

Glycine Receptors
[1][2][3]

EC₅₀ (hGlyRα3) 0.45 µM [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Typical Working Conc. 0.1 µM - 100 µM [4]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of AM-1488
This protocol describes the preparation of a 10 mM stock solution of AM-1488 in DMSO.

Materials:

AM-1488 powder

Anhydrous, high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile 0.22 µm syringe filter

Procedure:
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Safety Precautions: Before handling, consult the Material Safety Data Sheet (MSDS) for AM-
1488 if available. In its absence, handle the compound with standard laboratory precautions

for a novel chemical entity. Wear appropriate personal protective equipment (PPE), including

a lab coat, safety glasses, and gloves.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of AM-1488 powder into the tube. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.83 mg of AM-1488.

Solubilization: Add the appropriate volume of high-purity DMSO to the tube containing the

AM-1488 powder. Using the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the AM-1488 is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary,

but avoid excessive heat.

Sterilization (Optional but Recommended): To ensure sterility for cell culture applications,

filter the stock solution through a sterile 0.22 µm syringe filter into a new sterile tube. This is

particularly important for long-term experiments.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-

term storage. When stored properly, DMSO stock solutions are typically stable for several

months.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the concentrated AM-1488 stock solution to final working

concentrations for treating cells.

Materials:

10 mM AM-1488 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line
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Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM AM-1488 stock solution at room temperature.

Intermediate Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in sterile cell culture medium or DMSO.

Final Dilution: Directly add the required volume of the AM-1488 stock solution to the pre-

warmed cell culture medium to achieve the desired final concentration. For example, to

prepare 10 mL of medium with a final AM-1488 concentration of 10 µM, add 10 µL of the 10

mM stock solution to 10 mL of medium.

Solvent Concentration Control: It is critical to maintain a low final concentration of DMSO in

the cell culture medium, as high concentrations can be toxic to cells. The final DMSO

concentration should ideally be less than 0.1% and generally not exceed 0.5%.

Vehicle Control: Always prepare a vehicle control by adding the same volume of DMSO to

the cell culture medium as was used for the highest concentration of AM-1488. This allows

for the assessment of any effects of the solvent on the cells.

Application to Cells: Mix the medium containing AM-1488 gently by swirling and then apply

to your cells in culture.
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Caption: Experimental workflow for preparing and using AM-1488.
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Caption: AM-1488 signaling pathway as a GlyR PAM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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